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Compound of Interest

Compound Name: 9-Decynoic acid, 10-bromo-

Cat. No.: B15489179 Get Quote

A comprehensive review of the chemical properties, synthesis, and biological significance of 9-
Decynoic acid, 10-bromo- for researchers, scientists, and drug development professionals.

Chemical Identification and Properties
Initial searches for the specific compound, 9-Decynoic acid, 10-bromo-, did not yield a

dedicated CAS (Chemical Abstracts Service) number. This suggests that this particular

molecule may be a novel or less-characterized compound. However, a structurally similar

compound, 11-Bromo-undec-10-ynoic acid, is documented with the CAS Number: 13030-63-2.

This guide will proceed with available information on related bromoalkynoic acids, drawing

parallels where appropriate, while acknowledging the data gap for the precise target molecule.

For related compounds, the presence of both a terminal alkyne and a terminal bromine atom

on a fatty acid chain bestows unique chemical reactivity. The triple bond can participate in

various addition reactions, while the bromine atom is a good leaving group, making it

susceptible to nucleophilic substitution. These features make such compounds versatile

building blocks in organic synthesis.

Table 1: Physicochemical Properties of Related Bromoalkynoic Acids
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Property Value Reference Compound

Molecular Formula C11H17BrO2 11-Bromo-undec-10-ynoic acid

CAS Number 13030-63-2 11-Bromo-undec-10-ynoic acid

Structure Br-CH2-C≡C-(CH2)7-COOH 11-Bromo-undec-10-ynoic acid

Synthesis and Experimental Protocols
The synthesis of terminal bromoalkynoic acids can be achieved through various established

methodologies in organic chemistry. A general and effective approach involves the use of a

commercially available shorter-chain ω-haloalkyne which is then coupled with a suitable

carboxyl-containing fragment.

A plausible synthetic pathway for a compound like 9-Decynoic acid, 10-bromo- would likely

follow a multi-step sequence. One such refined five-step method, known as the Ahmad-Strong

synthesis, has been successfully employed for preparing various pentadecynoic acids and

could be adapted for this purpose.[1]

General Experimental Workflow for the Synthesis of
Bromoalkynoic Acids
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Step 1: Starting Material Preparation

Step 2: Coupling Reaction

Step 3: Chain Elongation

Step 4: Introduction of Bromine

Step 5: Purification

Commercially available
ω-haloalkyne

Grignard formation or
other organometallic coupling

Carboxylic acid with a
terminal double bond

Reaction with a
dihaloalkane

Halogen exchange reaction or
radical bromination

Column chromatography
(e.g., on silicic acid)
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Caption: Generalized workflow for bromoalkynoic acid synthesis.

Biological Activity and Potential Applications
While specific biological data for 9-Decynoic acid, 10-bromo- is unavailable, the broader class

of brominated organic compounds and fatty acid derivatives exhibits a wide range of biological

activities. The incorporation of bromine can enhance the lipophilicity and metabolic stability of a

molecule, potentially leading to improved pharmacological properties.
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Studies on various brominated compounds have revealed potential applications in several

therapeutic areas:

Antimicrobial Activity: Brominated phenols and other related structures have demonstrated

activity against various pathogenic organisms, including both Gram-positive and Gram-

negative bacteria.[2] The presence of a bromo-functional group can contribute to the

disruption of microbial cell membranes or interference with essential enzymatic processes.

Anticancer and Antiproliferative Effects: Certain natural and synthetic brominated compounds

have shown remarkable anti-tumoral and anti-inflammatory properties in both in vitro and in

vivo studies.[3] For instance, the stereochemistry of brominated compounds like 3-Br-acivicin

has been shown to be crucial for their antimalarial activity, highlighting the importance of

specific structural features for biological efficacy.[4]

Enzyme Inhibition: The reactivity of the functional groups in bromoalkynoic acids makes

them potential candidates for enzyme inhibitors. The alkyne moiety can act as a "warhead"

for covalent modification of enzyme active sites, while the overall structure can be tailored for

specific binding pockets.

Potential Signaling Pathway Involvement
Given the known activities of related compounds, a hypothetical signaling pathway that could

be modulated by a bioactive bromoalkynoic acid is presented below. This is a generalized

representation and would require experimental validation for any specific compound.

Bromoalkynoic Acid Cell Membrane ReceptorBinding Second Messenger CascadeActivation Kinase Activation Transcription Factor Modulation Cellular Responsee.g., Apoptosis, Proliferation Change

Click to download full resolution via product page

Caption: Hypothetical cell signaling pathway modulation.

Conclusion and Future Directions
While "9-Decynoic acid, 10-bromo-" remains an uncharacterized compound based on publicly

available data, its structural features suggest it could be a valuable tool in chemical biology and

drug discovery. The synthesis of this and other novel bromoalkynoic acids, followed by
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comprehensive biological screening, is a promising avenue for future research. Elucidating the

specific cellular targets and mechanisms of action of such compounds could lead to the

development of new therapeutic agents with enhanced efficacy and selectivity. Further

investigation into the structure-activity relationships of this class of molecules is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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